Cas no 2172583-77-4 (10-(cyclopropylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro4.5decane)

10-(Cyclopropylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro[4.5]decane is a structurally unique spirocyclic compound featuring a fused oxa-aza ring system. Its rigid spiro framework enhances stability, while the cyclopropylmethyl substituent introduces steric and electronic modulation, potentially influencing binding affinity in pharmacological applications. The presence of both oxygen and nitrogen heteroatoms within the spiro scaffold allows for versatile interactions, making it a valuable intermediate in medicinal chemistry and drug discovery. The dimethyl groups contribute to increased lipophilicity, which may improve membrane permeability. This compound’s distinct architecture offers opportunities for further functionalization, enabling the development of novel bioactive molecules with tailored properties.
10-(cyclopropylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro4.5decane structure
2172583-77-4 structure
Product Name:10-(cyclopropylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro4.5decane
CAS No:2172583-77-4
MF:C14H25NO
MW:223.354404211044
CID:6108202
PubChem ID:165841269
Update Time:2025-10-30

10-(cyclopropylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

    • 10-(cyclopropylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro4.5decane
    • 10-(cyclopropylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro[4.5]decane
    • EN300-1638691
    • 2172583-77-4
    • Inchi: 1S/C14H25NO/c1-13(2)5-6-14(10-13)12(9-11-3-4-11)15-7-8-16-14/h11-12,15H,3-10H2,1-2H3
    • InChI Key: ADLUFQXBVCSEEA-UHFFFAOYSA-N
    • SMILES: O1CCNC(CC2CC2)C21CCC(C)(C)C2

Computed Properties

  • Exact Mass: 223.193614421g/mol
  • Monoisotopic Mass: 223.193614421g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 21.3Ų

10-(cyclopropylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro4.5decane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1638691-50mg
10-(cyclopropylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro[4.5]decane
2172583-77-4
50mg
$851.0 2023-09-22
Enamine
EN300-1638691-100mg
10-(cyclopropylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro[4.5]decane
2172583-77-4
100mg
$892.0 2023-09-22
Enamine
EN300-1638691-250mg
10-(cyclopropylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro[4.5]decane
2172583-77-4
250mg
$933.0 2023-09-22
Enamine
EN300-1638691-500mg
10-(cyclopropylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro[4.5]decane
2172583-77-4
500mg
$974.0 2023-09-22
Enamine
EN300-1638691-1000mg
10-(cyclopropylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro[4.5]decane
2172583-77-4
1000mg
$1014.0 2023-09-22
Enamine
EN300-1638691-2500mg
10-(cyclopropylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro[4.5]decane
2172583-77-4
2500mg
$1988.0 2023-09-22
Enamine
EN300-1638691-5000mg
10-(cyclopropylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro[4.5]decane
2172583-77-4
5000mg
$2940.0 2023-09-22
Enamine
EN300-1638691-10000mg
10-(cyclopropylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro[4.5]decane
2172583-77-4
10000mg
$4360.0 2023-09-22
Enamine
EN300-1638691-0.05g
10-(cyclopropylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro[4.5]decane
2172583-77-4
0.05g
$851.0 2023-06-04
Enamine
EN300-1638691-0.1g
10-(cyclopropylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro[4.5]decane
2172583-77-4
0.1g
$892.0 2023-06-04

Additional information on 10-(cyclopropylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro4.5decane

Comprehensive Overview of 10-(cyclopropylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro[4.5]decane (CAS No. 2172583-77-4)

The compound 10-(cyclopropylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro[4.5]decane (CAS No. 2172583-77-4) is a structurally unique spirocyclic molecule that has garnered significant interest in pharmaceutical and chemical research. Its intricate architecture, featuring a spiro[4.5]decane core combined with cyclopropylmethyl and dimethyl substituents, makes it a valuable scaffold for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a bioactive intermediate in the synthesis of novel therapeutics targeting neurological and metabolic disorders.

In recent years, the demand for spirocyclic compounds like 10-(cyclopropylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro[4.5]decane has surged due to their versatility in medicinal chemistry. These molecules are often explored for their ability to modulate G-protein-coupled receptors (GPCRs) and ion channels, which are critical in treating conditions such as chronic pain and anxiety. The inclusion of a 6-oxa-9-aza heterocycle further enhances its pharmacokinetic properties, improving solubility and metabolic stability—a key consideration in modern drug design.

The synthesis of CAS No. 2172583-77-4 typically involves multi-step organic reactions, including cyclization and functional group interconversion. Advanced techniques such as microwave-assisted synthesis and catalytic asymmetric methods have been employed to optimize yield and enantioselectivity. This aligns with the growing trend toward green chemistry, where researchers prioritize efficiency and sustainability. The compound’s cyclopropylmethyl moiety is particularly noteworthy, as it often contributes to enhanced binding affinity and selectivity in target interactions.

From an industrial perspective, 10-(cyclopropylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro[4.5]decane is frequently discussed in the context of high-value fine chemicals. Its applications extend beyond pharmaceuticals to include agrochemicals and functional materials, where its rigid spirocyclic framework imparts desirable thermal and chemical stability. Companies specializing in custom synthesis and contract research often highlight this compound as a case study for complex molecular assembly.

Emerging trends in AI-driven drug discovery have also brought attention to CAS No. 2172583-77-4. Machine learning models are increasingly used to predict its ADME (Absorption, Distribution, Metabolism, Excretion) properties, accelerating the identification of promising candidates. This synergy between computational tools and experimental validation underscores the compound’s relevance in next-generation therapeutics.

In summary, 10-(cyclopropylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro[4.5]decane represents a fascinating intersection of chemistry and biology. Its structural complexity, coupled with broad applicability, positions it as a pivotal entity in both academic and industrial research. As the scientific community continues to explore its potential, this compound is poised to play a transformative role in addressing unmet medical and technological challenges.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司